Cas no 6738-44-9 (2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide)

• Product Name: 2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide
• CAS No: 6738-44-9
• MF: C₁₅H₂₄ClIN₂O₂
• MW: 426.720735549927
• CID: 1716114
• PubChem ID: 201739
• Update Time: 2025-04-21

2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide
• 2-[[2-(4-chlorophenoxy)acetyl]amino]ethyl-diethyl-methylazanium,iodide
• Ammonium, (2-(2-(p-chlorophenoxy)acetamido)ethyl)diethylmethyl-, iodide
• (2-(2-(p-Chlorophenoxy)acetamido)ethyl)diethylmethylammonium iodide
• Diethylamino ethylamide de l'acide p-chlorophenoxyacetique iodomethylate [French]
• Diethylamino ethylamide de l'acide p-chlorophenoxyacetique iodomethylate
• 6738-44-9

• Inchi： 1S/C15H23ClN2O2.HI/c1-4-18(3,5-2)11-10-17-15(19)12-20-14-8-6-13(16)7-9-14;/h6-9H,4-5,10-12H2,1-3H3;1H
• InChI Key： WFSYJFPHCSIFHC-UHFFFAOYSA-N
• SMILES： [I-].ClC1C=CC(=CC=1)OCC(NCC[N+](C)(CC)CC)=O

Computed Properties

• Exact Mass: 426.057
• Monoisotopic Mass: 426.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C